Cas no 158654-96-7 (Tert-butyl 4-(1H-Imidazol-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1H-Imidazol-2-yl)piperidine-1-carboxylate
• CAS No: 158654-96-7
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• MDL: MFCD11111715
• CID: 108956
• PubChem ID: 17840015
• Update Time: 2025-06-08

Tert-butyl 4-(1H-Imidazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-(1H-imidazol-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate
• 4-(1H-Imidazol-2-yl)-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• 4-(1H-Imidazol-2-yl)-1-piperidinecarboxylic acid 1,1
• 1-Boc-4-imidazol-2-yl-piperidine, 98%
• A858018
• TS-00796
• CS-0207919
• ZB0543
• 1-Boc-4-imidazol-2-yl-piperidine
• DTXSID10591212
• AKOS015996562
• UTUVUXYKFFKIKP-UHFFFAOYSA-N
• 1-Boc-4-Imidazol-2-ylpiperidine
• 4-(1H-imidazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester
• MFCD11111715
• tert-Butyl4-(1H-imidazol-2-yl)piperidine-1-carboxylate
• SCHEMBL948255
• 158654-96-7
• FT-0767632
• tert-butyl-4-(1H-imidazol-2-yl)piperidine-1-carboxylate
• Tert-butyl 4-(1H-Imidazol-2-yl)piperidine-1-carboxylate

• MDL： MFCD11111715
• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)16-8-4-10(5-9-16)11-14-6-7-15-11/h6-7,10H,4-5,8-9H2,1-3H3,(H,14,15)
• InChI Key： UTUVUXYKFFKIKP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=NC=CN2)CC1)=O

Computed Properties

• Exact Mass: 251.16300
• Monoisotopic Mass: 251.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.14
• Boiling Point: 435°C at 760 mmHg
• Flash Point: 216.9°C
• Refractive Index: 1.532
• PSA: 58.22000
• LogP: 2.46210
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-butyl 4-(1H-Imidazol-2-yl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 4-(1H-Imidazol-2-yl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(1H-Imidazol-2-yl)piperidine-1-carboxylate (CAS No: 158654-96-7)

Tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate, a compound with the CAS number 158654-96-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular framework of Tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate integrates key pharmacophoric elements that are pivotal for designing novel therapeutic agents targeting various biological pathways.

The structure of this compound consists of a piperidine ring substituted with a tert-butyl group at the 1-position and an imidazole moiety at the 4-position. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and selectivity in biological targets. The incorporation of the tert-butyl group not only improves the metabolic stability of the molecule but also influences its solubility and pharmacokinetic properties. On the other hand, the imidazole ring contributes to the compound's interaction with biological receptors, making it a valuable scaffold for further derivatization and optimization.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Among these, imidazole derivatives have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The presence of the imidazole ring in Tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate positions it as a potential lead compound for further investigation in these fields. Studies have demonstrated that imidazole-based molecules can interact with specific enzymes and receptors, modulating biological processes that are relevant to disease pathogenesis.

In addition to its structural significance, Tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The tert-butyl group enhances the compound's lipophilicity, which is crucial for membrane permeability and oral bioavailability. Furthermore, the compound's solubility profile in both aqueous and organic solvents allows for versatile formulation strategies in drug delivery systems.

The synthesis of Tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic approaches not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in pharmaceutical research.

The pharmacological evaluation of Tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate has been conducted using both in vitro and in vivo models. Initial studies have revealed promising activities against various targets, including kinases and ion channels. These findings suggest that the compound may have therapeutic potential in treating conditions such as cancer, neurodegenerative diseases, and cardiovascular disorders. Further preclinical studies are underway to elucidate its mechanism of action and assess its safety profile.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for novel drug candidates like Tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate. Molecular docking simulations have been utilized to predict binding interactions between the compound and biological targets, providing valuable insights into its pharmacological properties. These computational approaches complement traditional experimental methods, enabling researchers to design more targeted and efficient drug development campaigns.

The future prospects of Tert-butyl 4-(1H-imidazol-2-yl)piperidine-1-carboxylate in pharmaceutical research are promising. Ongoing studies aim to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, exploring new synthetic routes and formulation strategies will further enhance its potential as a therapeutic agent. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.